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Compound of Interest

Compound Name: Ethyl 4-bromo-2-ethylbutanoate

Cat. No.: B13969213

Get Quote

A Note on Chemical Nomenclature: This guide focuses on the chemical compound Ethyl 4-

bromobutyrate (CAS No. 2969-81-5). The initially requested topic, "Ethyl 2-ethyl-4-

bromobutyrate," does not correspond to a readily available or standard chemical entity in major

chemical databases. It is presumed that the intended subject was the widely used and

commercially significant building block, Ethyl 4-bromobutyrate, which is the subject of this

technical review.

Introduction and Core Chemical Identity
Ethyl 4-bromobutyrate is a halogenated aliphatic ester that serves as a crucial intermediate and

versatile building block in organic synthesis.[1][2] Its bifunctional nature, possessing both an

electrophilic bromine-bearing carbon and an ester moiety, allows for a diverse range of

chemical transformations. This makes it a valuable reagent in the synthesis of more complex

molecules, particularly within the pharmaceutical and materials science sectors.[3][4] Its

primary utility lies in its capacity to introduce a four-carbon chain with a terminal functional

handle for further elaboration.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13969213#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5216846.htm
https://www.scbt.com/p/ethyl-4-bromobutyrate-2969-81-5
https://www.echemi.com/products/temppid160705006467-ethyl-4-bromobutyrate.html
https://www.chembk.com/en/chem/Ethyl%204-bromobutyrate
http://www.orgsyn.org/demo.aspx?prep=CV5P0545
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13969213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The compound is also known by several synonyms, including 4-Bromobutyric acid ethyl ester,

Ethyl γ-bromobutyrate, and 1-Bromo-3-(carboethoxy)propane.[3]

Key Identifiers:

IUPAC Name: Ethyl 4-bromobutanoate[6]

Molecular Formula: C₆H₁₁BrO₂[2][6][7]

Molecular Weight: 195.05 g/mol [1][2][7]

CAS Registry Number: 2969-81-5[2][6][7]

Chemical Structure and Properties
The structure of Ethyl 4-bromobutyrate consists of a four-carbon butyrate chain, with a bromine

atom attached to the terminal (C4) carbon and an ethyl ester group at the other end (C1).

Caption: 2D Chemical Structure of Ethyl 4-bromobutyrate.

Physicochemical Data
The physical and chemical properties of Ethyl 4-bromobutyrate are summarized below, making

it suitable for various reaction conditions while requiring specific handling and storage

protocols.
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Property Value Reference(s)

Appearance
Clear colorless to light yellow

liquid
[1][3][8]

Boiling Point 80-82 °C at 10 mmHg [1][4]

Density 1.363 g/mL at 25 °C [1][4]

Refractive Index (n20/D) 1.456 [1]

Flash Point 91 °C (195.8 °F) - closed cup [4]

Solubility

Immiscible in water. Soluble in

chloroform, ethyl acetate,

methanol.

[1][4]

Storage Conditions

Keep in a dark place, under an

inert atmosphere, at room

temperature.

[1][4]

Synthesis Methodologies: A Tale of Two Precursors
The synthesis of Ethyl 4-bromobutyrate is predominantly achieved through two reliable and

scalable pathways, each starting from a common and inexpensive precursor. The choice of

method often depends on the availability of starting materials, desired scale, and safety

considerations.

Method 1: Fischer Esterification of 4-Bromobutyric Acid
This classical approach involves the acid-catalyzed esterification of 4-bromobutyric acid with

ethanol. The reaction is typically driven to completion by removing the water formed as a

byproduct or by using an excess of ethanol.
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Fischer Esterification Workflow

4-Bromobutyric Acid
+ Ethanol

Add Acid Catalyst
(e.g., HCl in Dioxane)

Stir at Room Temp
(e.g., 16 hours)

Workup:
1. Vacuum Evaporation

2. Dichloromethane Extraction
3. NaHCO3/Brine Wash

4. Drying (MgSO4)

Final Product:
Ethyl 4-bromobutyrate

Application in Heterocyclic Synthesis

Substituted Thiophene
Derivative

Alkylation Step

Ethyl 4-bromobutyrate

N-Alkylated Intermediate Dieckmann Ring Closure Thieno[2,3-b]-azepin-4-one
(Potential Anti-Tumor Agent)

Click to download full resolution via product page

Caption: Synthetic pathway utilizing Ethyl 4-bromobutyrate.

Immunoassay Development: The compound was utilized in the development of an Enzyme-

Linked Immunosorbent Assay (ELISA) for detecting the β-adrenergic agonist zilpaterol,

highlighting its utility in creating haptens and bioconjugates for analytical purposes. *

Polymer Science: It has been used in the synthesis of poly(2,6-dimethyl-1,4-phenylene

oxide), demonstrating its application in materials science.

Safety and Handling
Ethyl 4-bromobutyrate must be handled with appropriate care in a laboratory setting.

Hazards: The compound is irritating to the skin, eyes, and respiratory system. [1]It is

classified as a combustible liquid. [8]* GHS Classification: Warning. Hazard statements

include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May

cause respiratory irritation). * Personal Protective Equipment (PPE): Standard PPE,

including safety goggles (eyeshields), chemical-resistant gloves, and a lab coat, is required.
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Work should be conducted in a well-ventilated fume hood. * Storage: Store in a tightly sealed

container in a cool, dark, and dry place under an inert atmosphere to prevent degradation.

[1][4]It is noted to be light-sensitive. [8]

Conclusion
Ethyl 4-bromobutyrate is a fundamentally important bifunctional reagent whose value is well-

established in the fields of medicinal chemistry, organic synthesis, and materials science. Its

straightforward and scalable synthesis from inexpensive starting materials ensures its

continued prevalence as a go-to building block for introducing a C4 chain. A thorough

understanding of its properties, synthesis, and reactivity is essential for any researcher aiming

to leverage its synthetic potential in the development of novel molecules and materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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